5-Methoxy-2,3-dimethylaniline
Overview
Description
5-Methoxy-2,3-dimethylaniline is a chemical compound with the molecular formula C9H13NO . It has an average mass of 151.206 Da and a monoisotopic mass of 151.099716 Da .
Molecular Structure Analysis
The molecular structure of 5-Methoxy-2,3-dimethylaniline consists of nine carbon atoms, thirteen hydrogen atoms, and one nitrogen atom .Scientific Research Applications
Chemical Research
5-Methoxy-2,3-dimethylaniline is primarily used in chemical research . Its properties, such as its molecular weight and melting point, are of interest to chemists . It’s often used in experiments to understand its reactions with other substances .
Pharmaceutical Research
While there isn’t specific information available on the use of 5-Methoxy-2,3-dimethylaniline in pharmaceutical research, it’s worth noting that similar compounds have been studied for their potential therapeutic applications . For example, 5-Methoxy-N,N-dimethyltryptamine (5-MeO-DMT), a compound with a similar structure, has been studied for its potential to reduce symptoms of depression, anxiety, and stress .
Neuroendocrine Research
Again, while specific information on 5-Methoxy-2,3-dimethylaniline is limited, similar compounds like 5-MeO-DMT have been shown to stimulate neuroendocrine function . This could potentially make 5-Methoxy-2,3-dimethylaniline a subject of interest in neuroendocrine research.
Immunoregulation Research
Compounds like 5-MeO-DMT also stimulate immunoregulation , which could suggest potential applications of 5-Methoxy-2,3-dimethylaniline in this field of research.
Anti-Inflammatory Research
The anti-inflammatory processes stimulated by compounds like 5-MeO-DMT could also suggest potential applications of 5-Methoxy-2,3-dimethylaniline in anti-inflammatory research.
Safety and Hazards
Mechanism of Action
- Only one clinical trial has been published, demonstrating the safety of vaporized dosing up to 18 mg .
- Single exposure to 5-Methoxy-2,3-dimethylaniline has been associated with rapid and sustained reductions in symptoms of depression, anxiety, and stress .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
properties
IUPAC Name |
5-methoxy-2,3-dimethylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-6-4-8(11-3)5-9(10)7(6)2/h4-5H,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNNKGOHTWLFOPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40694568 |
Source
|
| Record name | 5-Methoxy-2,3-dimethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
185208-05-3 |
Source
|
| Record name | 5-Methoxy-2,3-dimethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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